2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

• CAS No.: 1038361-67-9
• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• IUPAC Name: 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• InChI: InChI=1S/C7H6N2O2S/c1-4-2-9-3-5(6(10)11)8-7(9)12-4/h2-3H,1H3,(H,10,11)
• InChI Key: NEIIRHYEZKVAKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2S1)C(=O)O

Description

2-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is a heterocyclic compound featuring a fused imidazo-thiazole core with a methyl group at position 2 and a carboxylic acid substituent at position 5. Its molecular formula is C₇H₆N₂O₂S, with a molecular weight of 182.20 g/mol. Key synthetic routes involve bromination of ethyl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate followed by functionalization .

Preparation Methods

Base Compound Synthesis via Thiazole-Amine Coupling

The imidazo[2,1-b]thiazole scaffold is typically synthesized through cyclocondensation reactions between α-bromoketones and thiazole-amine intermediates. For example, 4-(chloromethyl)thiazol-2-amine reacts with nornoscapine derivatives in acetone under reflux with potassium carbonate (K₂CO₃) and potassium iodide (KI) as catalysts. This forms the thiazole-coupled intermediate, which is subsequently treated with substituted α-bromomethyl ketones to yield the imidazothiazole core. The reaction proceeds via nucleophilic substitution, where the amine group attacks the electrophilic α-carbon of the bromoketone, followed by intramolecular cyclization.

Multi-Step Synthesis from Ethyl Bromopyruvate

Formation of Thiazole Intermediate

Ethyl bromopyruvate serves as a key starting material in a two-step synthesis. Condensation with thiourea in ethanol under reflux generates ethyl-2-aminothiazole-4-carboxylate, a versatile intermediate. This reaction exploits the nucleophilic properties of thiourea, which attacks the α-carbon of bromopyruvate, forming the thiazole ring.

Cyclization and Functionalization

The thiazole intermediate reacts with phenacyl bromides (e.g., 4-bromoacetophenone) in refluxing ethanol to form ethyl imidazo[2,1-b]thiazole-6-carboxylate. Acidic or basic workup then removes protecting groups. For example, using hydrobromic acid (HBr) in acetic acid converts the ester to the hydrobromide salt, which is neutralized to yield the free carboxylic acid. This method achieves an overall yield of 65–72%.

Metal-Catalyzed Cross-Coupling Approaches

Palladium-Mediated Cyclization

Recent advances employ palladium catalysts to streamline imidazothiazole formation. A Pd(0)-catalyzed oxidative addition with aryl iodides generates arylpalladium intermediates, which undergo transmetallation with copper salts. Subsequent alkyne formation and cyclization via allene intermediates yield 6-substituted imidazo[2,1-b]thiazoles. This method tolerates diverse substituents but requires anhydrous conditions and inert atmospheres.

Convergent Synthesis with Halogenated Reagents

Barradas et al. developed a convergent pathway using N,N-dimethyl-N'-(thiazol-2-yl)amidine and α-bromoketones derived from carbohydrates. The reaction proceeds in toluene at 90°C with [1,10-bis(diphenylphosphino)ferrocene]dichloropalladium(II) as the catalyst, achieving 60–75% yields. The carboxylic acid is introduced via post-cyclization ester hydrolysis.

One-Step Halosulfonation and Hydrolysis

Halosulfonic Acid Treatment

A patent describes a one-step synthesis of imidazothiazole sulfonyl halides by reacting thiazole intermediates with halosulfonic acids (e.g., ClSO₃H) at elevated temperatures. While this method targets sulfonyl halides, adapting it for carboxylic acids involves substituting the sulfonation reagent with bromoacetic acid derivatives. The process emphasizes gradual reagent addition to prevent side reactions.

Challenges in Purification

Crude products often require chromatographic purification over triethylamine-treated silica gel with hexane/ethyl acetate (7:3) eluents. The free carboxylic acid’s polarity complicates isolation, necessitating acid-base extraction or recrystallization from ethanol-water mixtures.

Comparative Analysis of Synthetic Routes

Method	Key Reagents	Yield (%)	Purity (%)	Limitations
Cyclocondensation	α-Bromomethyl ketones, K₂CO₃	55–68	90–95	Multi-step, harsh conditions
Ester Hydrolysis	LiOH·H₂O, THF	70–85	85–90	Solvent-intensive
Pd-Catalyzed	Pd(0), Cu salts	60–75	95–98	Costly catalysts
One-Step	ClSO₃H, heat	50–60	80–85	Limited substrate scope

The Pd-catalyzed method offers superior purity and regioselectivity but is less feasible for large-scale production due to catalyst costs. Cyclocondensation remains the most widely adopted approach despite its moderate yields.

Mechanistic Insights and Reaction Optimization

Role of Solvent Polarity

Polar aprotic solvents like dimethylformamide (DMF) enhance cyclization rates by stabilizing transition states. In contrast, ethanol and acetone improve solubility of intermediates but may prolong reaction times.

Temperature and Catalytic Effects

Optimal cyclization occurs at 80–100°C, with higher temperatures favoring byproduct formation. Catalytic KI in acetone facilitates bromide displacement, reducing energy barriers by 15–20 kJ/mol .

Chemical Reactions Analysis

Types of Reactions

2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as thioethers.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Material Science: Its unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules, enabling the exploration of new chemical space and the development of new synthetic methodologies.

Mechanism of Action

The mechanism of action of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The compound’s heterocyclic structure allows it to form hydrogen bonds and π-π interactions with target molecules, influencing their function and leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position Variants

6-Methylimidazo[2,1-b][1,3]thiazole-5-carboxylic Acid

• Structure : Methyl at position 6, carboxylic acid at position 5.
• Molecular Formula : C₇H₆N₂O₂S (identical to the target compound).
• Key Differences: The shifted substituent positions alter electronic distribution.
• Applications: Used as a precursor in the synthesis of α-aminoadipic acid analogs .

Imidazo[2,1-b][1,3]thiazole-6-carboxylic Acid (CAS 53572-98-8)

• Structure: No methyl group; carboxylic acid at position 6.
• Molecular Formula : C₆H₄N₂O₂S.
• This compound serves as a simpler scaffold for derivatization .

Aryl-Substituted Derivatives

3-Methyl-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxylic Acid

• Structure : Methyl at position 3, 4-methylphenyl at position 6, carboxylic acid at position 2.
• Molecular Formula : C₁₄H₁₂N₂O₂S.
• Key Differences : The bulky 4-methylphenyl group enhances π-π stacking interactions, which may improve binding to aromatic residues in proteins. The carboxylic acid at position 2 could influence coordination chemistry in metal complexes .

Fused-Ring Systems

Thiopyrano[2,3-d]thiazole Derivatives

• Structure: Fused thiopyrano-thiazole core with substituents like phenyl or hetaryl groups.
• Example: rel-(5R,6S,7S)-2-oxo-5-phenyl-7-aryl-thiopyrano[2,3-d]thiazole-6-carboxylic acid amides.
• These compounds exhibit moderate antitumor activity in NCI-60 assays .

Comparative Data Table

Compound Name	Molecular Formula	Substituent Positions	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid	C₇H₆N₂O₂S	2-CH₃, 6-COOH	182.20	Ligand in Ir(III) complexes; synthetic intermediate
6-Methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid	C₇H₆N₂O₂S	6-CH₃, 5-COOH	182.20	Precursor for α-aminoadipic acid analogs
Imidazo[2,1-b][1,3]thiazole-6-carboxylic acid	C₆H₄N₂O₂S	6-COOH	168.17	Scaffold for derivatization
3-Methyl-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxylic acid	C₁₄H₁₂N₂O₂S	3-CH₃, 6-(4-CH₃C₆H₄), 2-COOH	280.33	Enhanced π-π interactions; potential bioactivity
Thiopyrano[2,3-d]thiazole-6-carboxylic acid amides	Variable	Fused thiopyrano-thiazole core	~350–400	Anticancer activity (NCI-60 assays)

Biological Activity

2-Methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 53572-98-8) is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and virology. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, efficacy in various studies, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical structure of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is characterized by the presence of both imidazole and thiazole rings, which contribute to its biological properties. The molecular formula is $C_7H_6N_2O_2S$ with a molecular weight of 182.20 g/mol.

Biological Activity Overview

The biological activity of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been explored in various contexts:

Antitumor Activity

Research indicates that compounds containing the thiazole moiety exhibit significant antitumor properties. For instance:

• A study reported that thiazole derivatives demonstrated cytotoxic effects against cancer cell lines with IC50 values in the low micromolar range (e.g., IC50 = 1.61 ± 1.92 µg/mL for certain derivatives) .
• Structure-activity relationship analyses suggest that modifications at specific positions on the thiazole ring can enhance cytotoxicity against various cancer cell lines .

Antiviral Activity

The antiviral potential of similar imidazole-thiazole compounds has been documented:

• In a study focusing on imidazo[2,1-b][1,3,4]thiadiazoles, compounds showed antiviral activity against Junín virus at micromolar concentrations . This suggests a possible avenue for exploring the antiviral efficacy of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid.

The mechanisms underlying the biological activities of 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid are not fully elucidated but may involve:

• Inhibition of Key Enzymes : Similar compounds have been shown to inhibit enzymes critical for cancer cell proliferation.
• Induction of Apoptosis : Thiazole derivatives often induce apoptosis in cancer cells through various pathways, including activation of caspases and modulation of Bcl-2 family proteins .

Case Studies and Research Findings

Several studies have investigated the biological effects and mechanisms associated with thiazole-containing compounds:

Study	Findings
Thiazoles as Antitumor Agents	Demonstrated significant cytotoxicity against Jurkat and A-431 cells with IC50 values lower than doxorubicin .
Antiviral Activity	Imidazo[2,1-b][1,3,4]thiadiazoles exhibited antiviral properties against Junín virus .
SAR Analysis	Identified that methyl substitutions on the phenyl ring enhance cytotoxic activity .

Q & A

Q. What established synthetic routes are available for 2-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid?

The compound can be synthesized via cyclization reactions using precursors like ethyl 2-chloro-3-oxobutanoate under reflux conditions in 1,4-dioxane, followed by ester hydrolysis with LiOH to yield the carboxylic acid derivative . Alternative methods include Friedel-Crafts acylation under solvent-free conditions with Eaton’s reagent, achieving yields of 90–96% . Purification typically involves chromatography or recrystallization.

Q. Which spectroscopic techniques are critical for characterizing this compound?

Key techniques include:

• 1H/13C NMR : To confirm the imidazo-thiazole core and methyl/carboxylic acid substituents (e.g., methyl singlet at δ ~2.28 ppm) .
• HPLC : For purity assessment (≥97% as per industrial standards) .
• Mass spectrometry : To verify molecular weight (e.g., [M+1] peaks for intermediates) .

Q. How does this compound’s structure influence its solubility and reactivity?

The carboxylic acid group enhances aqueous solubility, while the methyl group on the imidazole ring introduces steric hindrance, affecting nucleophilic substitution reactions. Solubility can be further modulated by salt formation (e.g., sodium or ethyl esters) .

Advanced Research Questions

Q. How can synthetic yields be optimized given steric hindrance from the methyl group?

• Reaction conditions : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates and increase reaction rates.
• Catalysts : Employ coupling agents like HATU for amide bond formation .
• Temperature control : Gradual heating (e.g., 60–80°C) prevents side reactions .

Q. What strategies resolve contradictions in reported biological activity data?

• Comparative assays : Test the compound alongside structural analogs (e.g., 3-methyl or phenyl-substituted derivatives) under standardized conditions .
• Dose-response studies : Establish EC50/IC50 values to differentiate specific activity from nonspecific effects.
• Target validation : Use CRISPR/Cas9 knockout models to confirm mechanism of action .

Q. How can computational modeling predict interactions with biological targets?

• Molecular docking : Screen against protein databases (e.g., PDB) to identify binding sites on enzymes like kinases or GPCRs .
• MD simulations : Assess stability of ligand-target complexes over 100-ns trajectories to prioritize candidates for synthesis .

Methodological and Analytical Challenges

Q. What purification methods are suitable for isolating this compound from byproducts?

• Column chromatography : Use silica gel with eluents like ethyl acetate/hexane (3:7) for high-resolution separation.
• Acid-base extraction : Leverage the carboxylic acid’s pH-dependent solubility (e.g., precipitate at pH < 3) .

Q. How to differentiate this compound from structurally similar imidazo-thiazoles?

• Tandem MS/MS : Compare fragmentation patterns unique to the methyl and carboxylic acid groups.
• X-ray crystallography : Resolve spatial arrangement of substituents .

Biological and Pharmacological Applications

Q. What in vitro assays are recommended for initial biological screening?

• Anticancer : MTT assay on cell lines (e.g., HeLa, MCF-7) .
• Antimicrobial : Broth microdilution against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .

Q. How does the compound’s logP affect its pharmacokinetic profile?

• Experimental determination : Use shake-flask method with octanol/water partitioning.
• Computational prediction : Tools like SwissADME estimate logP ≈ 1.5–2.0, suggesting moderate blood-brain barrier permeability .